N-[3-(1-azepanyl)propyl]-3,4,5-trimethoxybenzamide

• IUPAC Name: N-[3-(azepan-1-yl)propyl]-3,4,5-trimethoxybenzamide
• InChI: InChI=1S/C19H30N2O4/c1-23-16-13-15(14-17(24-2)18(16)25-3)19(22)20-9-8-12-21-10-6-4-5-7-11-21/h13-14H,4-12H2,1-3H3,(H,20,22)
• InChI Key: IBDSMOXOCGXVRZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)NCCCN2CCCCCC2
• Molecular Formula: C19H30N2O4
• Molecular Weight: 350.5 g/mol

Description

N-[3-(1-azepanyl)propyl]-3,4,5-trimethoxybenzamide, commonly known as AZ-007, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of benzamides and has been found to exhibit a range of pharmacological activities.

Mechanism of Action

The exact mechanism of action of AZ-007 is not fully understood. However, it has been suggested that the compound may exert its pharmacological effects through modulation of the endocannabinoid system. AZ-007 has been found to bind to the CB1 receptor, which is involved in the regulation of pain, inflammation, and neurodegeneration.
Biochemical and Physiological Effects:
AZ-007 has been found to exhibit a range of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and neuropathic pain. AZ-007 has also been found to inhibit the growth of cancer cells in vitro and in vivo. Additionally, AZ-007 has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of AZ-007 is its broad range of pharmacological activities. This makes it a promising candidate for the development of new therapies for a range of diseases. However, one limitation of AZ-007 is its relatively low potency compared to other compounds that target the endocannabinoid system. This may limit its effectiveness in certain applications.

Future Directions

There are several potential future directions for research on AZ-007. One area of interest is the development of more potent analogs of the compound. Additionally, further studies are needed to fully understand the mechanism of action of AZ-007 and its potential therapeutic applications. Other potential future directions include the development of novel drug delivery systems for AZ-007 and the investigation of its potential use in combination with other drugs for the treatment of various diseases.

Scientific Research Applications

AZ-007 has been studied extensively for its potential therapeutic applications. It has been found to exhibit a range of pharmacological activities, including anti-inflammatory, analgesic, and anti-cancer effects. AZ-007 has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.